![molecular formula C12H20FNO6 B2543894 (2R,4S)-5-Ethoxy-2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid CAS No. 2470279-09-3](/img/structure/B2543894.png)
(2R,4S)-5-Ethoxy-2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
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Description
(2R,4S)-5-Ethoxy-2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid is a useful research compound. Its molecular formula is C12H20FNO6 and its molecular weight is 293.291. The purity is usually 95%.
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Scientific Research Applications
Metabolite Characterization and Drug Development
The study of AG7088, a potent inhibitor of the rhinovirus 3C protease, through in vitro metabolism in liver microsomes across different species highlights the importance of understanding the metabolic pathways of therapeutic compounds. This research is crucial for drug development and safety profiling (Zhang et al., 2001).
Synthesis of Fluorinated Amino Acids
Research on the stereoselective synthesis of γ‐fluorinated α‐amino acids showcases the ongoing advancements in creating building blocks for peptide synthesis and drug discovery. The methodologies developed for these syntheses contribute to the broader field of organic chemistry and medicinal chemistry (Laue et al., 2000).
Heterocyclic Compound Synthesis
The development of waste-free synthesis methods for condensed heterocyclic compounds using rhodium-catalyzed oxidative coupling demonstrates innovative approaches to creating complex molecules. Such research is fundamental for pharmaceutical development and materials science (Shimizu et al., 2009).
Mechanism-Based Inactivators for Enzymes
Investigations into mechanism-based inactivators for enzymes, such as zinc proteases, illustrate the intersection of biochemistry and chemical synthesis. These studies not only contribute to our understanding of enzyme function but also to the development of therapeutic agents targeting specific enzymatic pathways (Mobashery et al., 1990).
Properties
IUPAC Name |
(2R,4S)-5-ethoxy-2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20FNO6/c1-5-19-10(17)8(6-7(13)9(15)16)14-11(18)20-12(2,3)4/h7-8H,5-6H2,1-4H3,(H,14,18)(H,15,16)/t7-,8+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOXCXKWLHBYTDF-SFYZADRCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC(C(=O)O)F)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H](C[C@H](C(=O)O)F)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20FNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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